
Technical Guide: Spectral Data &
Characterization of 3-Iodo-4-methylaniline[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Iodo-4-methylaniline

CAS No.: 35944-64-0

Cat. No.: B1581167

Get Quote

Executive Summary & Compound Profile
3-Iodo-4-methylaniline is a halogenated aromatic amine utilized as a critical intermediate in

the synthesis of functionalized quinolones, diaryl ethers, and pharmaceutical scaffolds via

Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.[1][2] Its structural integrity is

defined by the specific meta-positioning of the iodine atom relative to the amino group, a

feature that distinguishes it from its isomer, 2-iodo-4-methylaniline.[1]
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Property Specification

IUPAC Name 3-Iodo-4-methylaniline

CAS Number 35944-64-0

Synonyms

4-Amino-2-iodotoluene; 3-Iodo-p-toluidine (Note:

Nomenclature can be ambiguous; verify by

structure)

Molecular Formula

C

H

IN

Molecular Weight 233.05 g/mol

Appearance Off-white to brown crystalline solid

Melting Point 37–41 °C

Density
1.635 g/cm

(Predicted)

Experimental Methodology
To ensure reproducibility and data integrity (E-E-A-T), the following protocols are recommended

for spectral acquisition.

Sample Preparation[1]
NMR Spectroscopy: Dissolve ~10–15 mg of the solid in 0.6 mL of Chloroform-d (CDCl

). Tetramethylsilane (TMS,

0.[3][4]00) or the residual solvent peak (

7.26) serves as the internal reference.

Mass Spectrometry (GC-MS): Dilute the sample to 10 ppm in Methanol or Dichloromethane.

Use an Electron Ionization (EI) source at 70 eV.
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Infrared Spectroscopy (FT-IR): Prepare a KBr pellet (1-2% sample in KBr) or use Attenuated

Total Reflectance (ATR) on the neat solid.[1]

Nuclear Magnetic Resonance (NMR) Analysis
The

H NMR spectrum of 3-iodo-4-methylaniline is characterized by a 1,2,4-trisubstituted benzene
pattern.[1] The iodine atom at position 3 exerts a deshielding effect on the adjacent protons,
while the amino group at position 1 provides significant shielding to the ortho protons.

H NMR Data (400 MHz, CDCl )
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Signal (

ppm)
Multiplicity Integration

Coupling
Constant (

)

Assignment
Structural
Logic

7.10 – 7.15 Doublet (d) 1H Hz H-2

Ortho to I and

NH

.[1] The

deshielding of

Iodine

competes

with the

shielding of

NH

. Located

between

substituents.

[3][4][5]

6.95 – 7.05 Doublet (d) 1H Hz H-5

Ortho to

Methyl group;

Meta to

Iodine.[1]

6.55 – 6.65
Doublet of

Doublets (dd)
1H Hz H-6

Ortho to NH

(strongly

shielded);

Meta to

Methyl.

3.50 – 3.70
Broad Singlet

(br s)
2H — NH

Exchangeabl

e amino

protons. Shift

varies with

concentration

/H-bonding.

[1]
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2.30 – 2.35 Singlet (s) 3H — CH

Methyl group

attached to

the aromatic

ring

(deshielded

by ring

current).

C NMR Data (100 MHz, CDCl )
C-1 (C-NH

): ~145.0 ppm (Ipso to strong donor)[1]

C-3 (C-I): ~100.0 ppm (Significant upfield shift due to "Heavy Atom Effect" of Iodine)[1]

C-4 (C-Me): ~130.0 ppm[1]

C-2, C-5, C-6: Aromatic methine signals in the range of 115–140 ppm.[1]

Methyl Carbon: ~20–21 ppm.

Structural Confirmation Logic (Graphviz)
The following diagram illustrates the logical flow for assigning the NMR signals based on

substituent effects.

Substituents:
1-NH2 (Shielding)

3-I (Deshielding/Heavy Atom)
4-Me (Weak Shielding)

H-2 Signal
(Between NH2 & I)

Ortho to both
Net: ~7.1 ppm

H-5 Signal
(Adj to Me)

Ortho to Me
Neutral: ~7.0 ppm

H-6 Signal
(Adj to NH2)

Ortho to NH2
Shielded: ~6.6 ppm

Coupling

Meta to H6
(d, J~2Hz)

Ortho to H6
(d, J~8Hz)

Ortho to H5
Meta to H2

(dd, J~8, 2Hz)
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Click to download full resolution via product page

Figure 1: NMR assignment logic based on electronic substituent effects

(Shielding/Deshielding).

Mass Spectrometry (MS) Analysis
The mass spectrum of 3-iodo-4-methylaniline typically follows a fragmentation pathway

characteristic of halogenated anilines.[1]

Key Fragmentation Ions (EI, 70 eV)
m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity Mechanistic Origin

233 100% (Base Peak) [M]
Stable molecular ion

due to aromatic ring.

[1]

127 Variable [I]
Iodine cation

(sometimes

observed).

106 High [M – I]
Homolytic cleavage of

the C–I bond (Loss of

Iodine).

105 Moderate [M – I – H] Rearrangement after

iodine loss.

77 Low

[C

H

]

Phenyl cation

(breakdown of the

ring).

Fragmentation Pathway
The primary decomposition route involves the loss of the iodine atom, which is a weak bond

relative to the C-N or C-C bonds.
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Molecular Ion [M]+.
m/z 233

Fragment [M - I]+
m/z 106

- I (127 Da)
Homolytic Cleavage

Fragment [M - I - HCN]+
m/z 79

- HCN (27 Da)
Ring Contraction

Click to download full resolution via product page

Figure 2: Primary mass spectral fragmentation pathway for 3-Iodo-4-methylaniline.[1]

Infrared Spectroscopy (IR) Analysis
The IR spectrum serves as a fingerprint for the functional groups, specifically the primary amine

and the aromatic iodide.
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Wavenumber (cm

)
Intensity Functional Group Vibrational Mode

3400 – 3300 Medium, Doublet
Primary Amine (-NH

)

N–H Asymmetric &

Symmetric Stretch

3050 – 3000 Weak Aromatic Ring
C–H Stretch (

)

2950 – 2850 Weak Methyl Group
C–H Stretch (

)

1620 – 1580 Strong Aromatic Ring
C=C Ring Breathing /

N-H Bending

1250 – 1300 Medium Aryl Amine C–N Stretch

500 – 600 Medium/Weak Aryl Iodide
C–I Stretch

(Fingerprint region)

Synthesis & Impurity Profiling
Understanding the synthesis helps in identifying potential impurities in the spectral data.

Synthesis Route: Typically synthesized via the reduction of 3-iodo-4-nitrotoluene or the

iodination of p-toluidine (though direct iodination favors the 2-iodo isomer).[1]

Common Impurities:

2-Iodo-4-methylaniline (Isomer): Distinguishable by NMR (different splitting pattern for H-

3/H-5).[1]

p-Toluidine (Starting Material): Lacks the C-I stretch in IR; NMR shows symmetric AA'BB'

system (approximate).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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